Cas no 63700-40-3 ( )
structure
Product Name:
CAS No:63700-40-3
MF:C21H20O6
MW:368.379906654358
CID:960713
PubChem ID:320372
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (5R,5aR,8aR)-5-(3,4-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
- (-)-Morelensin
- 5'-Demethoxydeoxypodophyllotoxin
- AC1L822Z
- BURSERA MICROPHYLLA B613802K088
- C10551
- Morelensin
- NSC267715
- NSC-267715
- Q27105536
- DTXSID10313219
- CHEBI:1959
- NSC 267715
- 63700-40-3
-
-
- Inchi： 1S/C21H20O6/c1-23-15-4-3-11(6-16(15)24-2)19-14-8-18-17(26-10-27-18)7-12(14)5-13-9-25-21(22)20(13)19/h3-4,6-8,13,19-20H,5,9-10H2,1-2H3/t13-,19+,20-/m0/s1
- InChI Key： MKWAWTRNIPHOLB-SVIJTADQSA-N
- SMILES： O1C([C@@H]2[C@H](C3C=CC(=C(C=3)OC)OC)C3C=C4C(=CC=3C[C@H]2C1)OCO4)=O
Computed Properties
- Exact Mass: 368.126
- Monoisotopic Mass: 368.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.22
Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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